Cas no 52794-34-0 (1-(hexacyclo[6.6.1.13,6.110,13.02,7.09,14]heptadec-4-yl)methanamine)

1-(hexacyclo[6.6.1.13,6.110,13.02,7.09,14]heptadec-4-yl)methanamine structure
52794-34-0 structure
Product Name:1-(hexacyclo[6.6.1.13,6.110,13.02,7.09,14]heptadec-4-yl)methanamine
CAS No:52794-34-0
MF:C18H27N
MW:257.413685083389
CID:1578928
PubChem ID:103691
Update Time:2025-04-21

1-(hexacyclo[6.6.1.13,6.110,13.02,7.09,14]heptadec-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(Hexacyclo[6.6.1.13,6.110,13.02,7.09,14]heptadec-4-yl)methanamine
    • 1,4:5,8:9,10-Trimethanoanthracene-2-methanamine, tetradecahydro-
    • Tetradecahydro-1,4:5,8:9,10-trimethanoanthracene-2-methanamine
    • Tetradecahydro-1,4:5,8:9,10-trimethylanthracene-2-methylamine
    • 1-(hexacyclo[6.6.1.1~3,6~.1~10,13~.0~2,7~.0~9,14~]heptadec-4-yl)methanamine (non-preferred name)
    • EINECS 258-192-9
    • NS00056714
    • 52794-34-0
    • DTXSID70886015
    • RIZITHXTPOYYMA-UHFFFAOYSA-N
    • 1-(hexacyclo[6.6.1.13,6.110,13.02,7.09,14]heptadec-4-yl)methanamine
    • Inchi: 1S/C18H27N/c19-7-11-4-10-5-12(11)18-14-6-13(17(10)18)15-8-1-2-9(3-8)16(14)15/h8-18H,1-7,19H2
    • InChI Key: RIZITHXTPOYYMA-UHFFFAOYSA-N
    • SMILES: NCC1CC2CC1C1C3CC(C4C5CCC(C5)C34)C12

Computed Properties

  • Exact Mass: 257.214349865g/mol
  • Monoisotopic Mass: 257.214349865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 11
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26Ų
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